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Compound of Interest

Compound Name: 3-MPPI

Cat. No.: B1663671

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-MPPI, with the chemical name 2-[(4-Phenylpiperazin-1-yl)methyl]-2,3-dihydroimidazol[1,2-
c]quinazolin-5(6H)-one, is a potent ligand for al-adrenergic and 5-HT1A receptors. Its ability to
modulate these key signaling pathways makes it a valuable tool for research in areas such as
neuroscience and pharmacology. These application notes provide detailed protocols for the
dissolution and use of 3-MPPI in cell culture experiments, ensuring reliable and reproducible
results.

Physicochemical Properties and Solubility

A summary of the key physicochemical properties of 3-MPPI is presented in the table below.

Property Value Source
Molecular Weight 419.48 g/mol [1]
Molecular Formula C23H25Ns03 [1]
CAS Number 133399-65-2 [1]

Solubility Data
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The solubility of 3-MPPI in common laboratory solvents is crucial for the preparation of stock
solutions for cell culture experiments.

Solvent Solubility Notes Source
Gentle warming may

DMSO Up to 10 mM ) [1]
be required.

Ethanol Data not available

PBS (Phosphate- As with many organic

) Expected to be low
Buffered Saline) small molecules.

Experimental Protocols
Preparation of 3-MPPI Stock Solution

Materials:

3-MPPI powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Water bath or heat block (optional)
Protocol:

o Calculate the required mass of 3-MPPI: To prepare a 10 mM stock solution, use the following
formula: Mass (mg) = 10 mM * 419.48 g/mol * Volume (L) For example, to prepare 1 mL of a
10 mM stock solution, you would need 4.195 mg of 3-MPPI.

¢ Dissolution in DMSO:

o Aseptically weigh the calculated amount of 3-MPPI powder and transfer it to a sterile
microcentrifuge tube.
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o Add the required volume of cell culture grade DMSO to the tube.
o Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

o If the compound does not fully dissolve, gentle warming in a water bath or heat block
(37°C) for 5-10 minutes can be applied. Vortex again after warming.[1]

o Storage of Stock Solution:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C for long-term storage.

Preparation of Working Solutions and Cell Treatment

Materials:

e 10 mM 3-MPPI stock solution in DMSO

o Pre-warmed complete cell culture medium appropriate for your cell line
 Sterile microcentrifuge tubes or multi-well plates

Protocol:

o Determine the final desired concentration of 3-MPPI for your experiment based on
preliminary dose-response studies.

o Prepare intermediate dilutions (if necessary): For very low final concentrations, it is advisable
to perform a serial dilution of the stock solution in cell culture medium.

o Prepare the final working solution: Directly add the appropriate volume of the 3-MPPI stock
solution (or intermediate dilution) to the pre-warmed cell culture medium to achieve the
desired final concentration.

o Important: Ensure that the final concentration of DMSO in the cell culture medium is kept
to a minimum, typically below 0.5% (v/v), to avoid solvent-induced cytotoxicity. A vehicle
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control (medium with the same final concentration of DMSO without 3-MPPI) should
always be included in your experiments.

e Cell Treatment:
o Remove the existing medium from your cultured cells.
o Add the prepared working solution of 3-MPPI to the cells.

o Incubate the cells for the desired experimental duration under standard cell culture
conditions (e.g., 37°C, 5% COx2).

Mandatory Visualizations
Experimental Workflow for 3-MPPI Preparation

Caption: Workflow for preparing 3-MPPI solutions for cell culture.

Signaling Pathways of 3-MPPI

al-Adrenergic Receptor Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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